Cas no 700858-32-8 (2-bromo-4-cyano-6-methoxyphenyl benzoate)

• Product Name: 2-bromo-4-cyano-6-methoxyphenyl benzoate
• CAS No: 700858-32-8
• MF: C₁₅H₁₀BrNO₃
• MW: 332.1488032341
• MDL: MFCD02256537
• CID: 3057942
• PubChem ID: 977016
• Update Time: 2025-04-21

2-bromo-4-cyano-6-methoxyphenyl benzoate Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-cyano-6-methoxyphenyl benzoate
• 700858-32-8
• (2-bromo-4-cyano-6-methoxyphenyl) benzoate
• 2-bromo-4-cyano-6-methoxyphenylbenzoate
• CS-0347635
• AKOS000305269
• SR-01000272493
• STK348835
• SR-01000272493-1
• EN300-227987

• MDL： MFCD02256537
• Inchi： 1S/C15H10BrNO3/c1-19-13-8-10(9-17)7-12(16)14(13)20-15(18)11-5-3-2-4-6-11/h2-8H,1H3
• InChI Key： HVBUPASLLLEHCX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(=C1OC(C1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 330.98441Da
• Monoisotopic Mass: 330.98441Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3Ų